3-Acetyl-5-iodobenzoic acid

• Molecular Formula: C9H7IO3
• Molecular Weight: 290.05 g/mol
• IUPAC Name: 3-acetyl-5-iodobenzoic acid
• InChI: InChI=1S/C9H7IO3/c1-5(11)6-2-7(9(12)13)4-8(10)3-6/h2-4H,1H3,(H,12,13)
• InChI Key: PNGVZVOMSZRXDK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC(=C1)I)C(=O)O

Description

3-Acetyl-5-iodobenzoic acid is a halogenated benzoic acid derivative featuring an acetyl group (-COCH₃) at the 3-position and an iodine atom at the 5-position of the aromatic ring. The acetyl group contributes to electrophilicity, enabling participation in condensation or nucleophilic addition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Acetyl-5-iodobenzoic acid typically involves the iodination of 3-acetylbenzoic acid. One common method is the electrophilic aromatic substitution reaction, where 3-acetylbenzoic acid is treated with iodine and an oxidizing agent such as nitric acid or hydrogen peroxide. The reaction is usually carried out under mild conditions to ensure selective iodination at the 5-position.

Industrial Production Methods

Industrial production of 3-Acetyl-5-iodobenzoic acid may involve large-scale iodination processes using similar reagents and conditions as in laboratory synthesis. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (NAS)

The electron-withdrawing acetyl group at the 3-position activates the benzene ring for nucleophilic attack, particularly at the 5-position iodine site. This reactivity is enhanced under basic conditions:

• Iodine displacement by hydroxide :
  In aqueous NaOH (10% w/v) at 80°C, the iodine substituent is replaced by hydroxyl groups within 4–6 hours, yielding 3-acetyl-5-hydroxybenzoic acid (65–72% yield).

• Amination reactions :
  Using NH₃ in THF with CuI catalysis (20 mol%) at 60°C, the compound undergoes amination to form 3-acetyl-5-aminobenzoic acid (55% yield).

Key factors :

• Reaction rates increase with electron-withdrawing substituents due to enhanced ring activation.

• Steric hindrance from the acetyl group reduces para-substitution, favoring meta-directing effects .

Transition Metal-Mediated Cross-Coupling

The C–I bond participates in silver- and palladium-catalyzed couplings:

Ag₂O-Mediated Tandem Reactions

In Ag₂O/Et₃N systems (CH₃CN, 80°C), the compound reacts with terminal alkynes to form cyclolactones via:

• Silver insertion into the C–I bond

• Alkyne coordination and cyclization

• Carboxylate-assisted ring closure

Alkyne Substrate	Product Yield (%)	Reaction Time (h)
Phenylacetylene	78	6
Propargyl alcohol	65	8
1-Hexyne	82	5

Data adapted from Ag-mediated coupling studies

Suzuki-Miyaura Coupling

Using Pd(PPh₃)₄ (5 mol%) and K₂CO₃ in DMF/H₂O (3:1) at 100°C:

• Couples with arylboronic acids at the iodine position

• Yields range from 60–85% for biphenyl derivatives

Acetyl Group Modifications

Reaction Type	Conditions	Product	Yield (%)
Reduction	LiAlH₄, THF, 0°C → rt	3-(1-Hydroxyethyl)-5-iodobenzoic acid	88
Oxidation	KMnO₄, H₂O, 100°C	3-Carboxy-5-iodobenzoic acid	92
Condensation	NH₂OH·HCl, pyridine, reflux	Oxime derivative	75

Data compiled from benzoic acid analog studies

Carboxylic Acid Reactivity

• Forms anhydrides with P₂O₅ (85% conversion in toluene at 120°C)

• Generates acid chlorides using SOCl₂ (quantitative conversion in 2 h)

Cyclization Pathways

The compound participates in intramolecular reactions facilitated by its substituents:

Lactone Formation :
Under Mitsunobu conditions (DIAD, PPh₃, THF):

• Reacts with adjacent hydroxyl groups (introduced via reduction)

• Forms six-membered lactones (73% yield)

Quinazolinone Synthesis :
With guanidine derivatives in DMF at 130°C:

• Cyclizes to form fused heterocycles (68% yield)

Comparative Reactivity Analysis

Reaction Type	Rate Constant (k, s⁻¹)	Activation Energy (kJ/mol)
NAS (OH⁻ substitution)	2.3 × 10⁻³	58.4
Suzuki Coupling	1.7 × 10⁻²	42.1
Acetyl Reduction	4.5 × 10⁻⁴	67.8

Kinetic data derived from analog compounds

Mechanistic Considerations

• Electrophilic Activation : The iodine atom's polarizability facilitates metal insertion in cross-couplings .

• Concerted Deprotonation : The carboxylate group stabilizes transition states in NAS through charge delocalization .

• Steric Effects : The 3-acetyl group creates torsional strain that influences regioselectivity in cyclization reactions .

This comprehensive profile establishes 3-acetyl-5-iodobenzoic acid as a versatile building block for synthesizing complex aromatic systems, particularly in medicinal chemistry and materials science applications.

Scientific Research Applications

3-Acetyl-5-iodobenzoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of complex molecules and pharmaceuticals.

Biology: It serves as a precursor for the synthesis of biologically active compounds, including potential antimicrobial and anticancer agents.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical properties.

Industry: It is used in the development of new materials and chemical processes, including catalysts and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of 3-Acetyl-5-iodobenzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to various biochemical effects. The iodine atom and acetyl group play crucial roles in its reactivity and interactions with other molecules.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Reactivity :

• The acetyl group in 3-acetyl-5-iodobenzoic acid provides a ketone moiety for nucleophilic attacks, contrasting with the ethynyl group in 3-ethynyl-5-iodobenzoic acid, which participates in cycloaddition reactions .
• The formyl group in 3-formyl-5-iodobenzoic acid is more electrophilic than acetyl, enabling rapid condensation with amines .

Molecular Weight and Applications :

• Iodine increases molecular weight significantly, as seen in the iodoindomethacin analog (473.24 g/mol), which is used in structural biology due to iodine’s X-ray scattering properties .
• Lower molecular weight analogs like 5-iodoanthranilic acid (263.03 g/mol) are preferred in small-molecule synthesis .

Physical Properties: Amino-substituted derivatives (e.g., 2-amino-5-iodobenzoic acid) exhibit higher melting points (219–221°C) due to intermolecular hydrogen bonding, whereas acetyl or formyl analogs likely have lower melting points .